Cas no 1019499-01-4 (1-(5-methylthiophen-2-yl)ethyl(propan-2-yl)amine)

1-(5-methylthiophen-2-yl)ethyl(propan-2-yl)amine Chemical and Physical Properties
Names and Identifiers
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- [1-(5-methylthiophen-2-yl)ethyl](propan-2-yl)amine
- 2-Thiophenemethanamine, α,5-dimethyl-N-(1-methylethyl)-
- 1-(5-methylthiophen-2-yl)ethyl(propan-2-yl)amine
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- Inchi: 1S/C10H17NS/c1-7(2)11-9(4)10-6-5-8(3)12-10/h5-7,9,11H,1-4H3
- InChI Key: FKQAGTBEMOSUDG-UHFFFAOYSA-N
- SMILES: S1C(C)=CC=C1C(C)NC(C)C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 136
- XLogP3: 2.6
- Topological Polar Surface Area: 40.3
1-(5-methylthiophen-2-yl)ethyl(propan-2-yl)amine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-164518-0.05g |
[1-(5-methylthiophen-2-yl)ethyl](propan-2-yl)amine |
1019499-01-4 | 0.05g |
$612.0 | 2023-02-17 | ||
Enamine | EN300-164518-10.0g |
[1-(5-methylthiophen-2-yl)ethyl](propan-2-yl)amine |
1019499-01-4 | 10.0g |
$3131.0 | 2023-02-17 | ||
Enamine | EN300-164518-0.25g |
[1-(5-methylthiophen-2-yl)ethyl](propan-2-yl)amine |
1019499-01-4 | 0.25g |
$670.0 | 2023-02-17 | ||
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00989869-5g |
[1-(5-Methylthiophen-2-yl)ethyl](propan-2-yl)amine |
1019499-01-4 | 95% | 5g |
¥5656.0 | 2023-04-06 | |
Ambeed | A1053586-5g |
[1-(5-Methylthiophen-2-yl)ethyl](propan-2-yl)amine |
1019499-01-4 | 95% | 5g |
$824.0 | 2024-08-02 | |
Enamine | EN300-164518-500mg |
[1-(5-methylthiophen-2-yl)ethyl](propan-2-yl)amine |
1019499-01-4 | 500mg |
$260.0 | 2023-09-22 | ||
Enamine | EN300-164518-1.0g |
[1-(5-methylthiophen-2-yl)ethyl](propan-2-yl)amine |
1019499-01-4 | 1g |
$0.0 | 2023-06-07 | ||
Enamine | EN300-164518-0.1g |
[1-(5-methylthiophen-2-yl)ethyl](propan-2-yl)amine |
1019499-01-4 | 0.1g |
$640.0 | 2023-02-17 | ||
Enamine | EN300-164518-2.5g |
[1-(5-methylthiophen-2-yl)ethyl](propan-2-yl)amine |
1019499-01-4 | 2.5g |
$1428.0 | 2023-02-17 | ||
Ambeed | A1053586-1g |
[1-(5-Methylthiophen-2-yl)ethyl](propan-2-yl)amine |
1019499-01-4 | 95% | 1g |
$284.0 | 2024-08-02 |
1-(5-methylthiophen-2-yl)ethyl(propan-2-yl)amine Related Literature
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A. Ash,P. J. Wilde,D. J. Bradshaw,S. P. King,J. R. Pratten Soft Matter, 2016,12, 2794-2801
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Jangam Lakshmidevi,Rama Moorthy Appa,Bandameeda Ramesh Naidu,S. Siva Prasad,Loka Subramanyam Sarma,Katta Venkateswarlu Chem. Commun., 2018,54, 12333-12336
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Priyanka Tiwari,Manish Yadav,Aiswarjya Bastia,G. C. Pandey,Chandana Rath New J. Chem., 2021,45, 22396-22405
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Youmin Cheng,Shaomin Ji,Xijun Xu RSC Adv., 2015,5, 100089-100096
Additional information on 1-(5-methylthiophen-2-yl)ethyl(propan-2-yl)amine
Compound CAS No. 1019499-01-4: 1-(5-Methylthiophen-2-yl)ethyl(propan-2-yl)amine
The compound with CAS No. 1019499-01-4, commonly referred to as 1-(5-methylthiophen-2-yl)ethyl(propan-2-yl)amine, is a unique organic molecule that has garnered attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a methylthiophene ring and an amine functional group. The combination of these structural elements contributes to its potential applications in drug discovery and advanced material synthesis.
Recent studies have highlighted the significance of methylthiophene derivatives in modulating biological systems. The presence of the methylthiophene moiety in this compound suggests potential bioactivity, particularly in the context of enzyme inhibition or receptor interaction. Researchers have explored similar compounds for their ability to influence cellular signaling pathways, making this compound a promising candidate for further investigation in pharmacological studies.
The synthesis of 1-(5-methylthiophen-2-yl)ethyl(propan-2-yl)amine involves a multi-step process that typically includes nucleophilic substitution and coupling reactions. The use of advanced catalytic techniques has enabled chemists to achieve high yields and purity levels, ensuring the compound's suitability for both laboratory research and industrial applications. Innovations in green chemistry have also been applied to optimize the synthesis process, reducing environmental impact while maintaining product quality.
In terms of applications, this compound has shown potential in the development of novel materials with tailored properties. Its structure allows for versatile functionalization, enabling its use in the creation of advanced polymers or as a precursor for other complex molecules. Recent advancements in polymer chemistry have demonstrated how such compounds can enhance material performance in areas such as electronics and biotechnology.
The study of CAS No. 1019499-01-4 has also contributed to our understanding of sulfur-containing heterocycles. These structures are known for their stability and reactivity, making them valuable building blocks in organic synthesis. By leveraging computational chemistry tools, researchers have gained deeper insights into the electronic properties and reactivity patterns of this compound, paving the way for its utilization in diverse chemical transformations.
In conclusion, the compound with CAS No. 1019499-01-4 represents a significant advancement in organic chemistry. Its unique structure, combined with recent research findings, positions it as a valuable tool in both academic and industrial settings. As ongoing studies continue to uncover its full potential, this compound is expected to play an increasingly important role in shaping future innovations across multiple disciplines.
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